6-chloro-N-(cyclopropylmethyl)-2-methylpyridin-3-amine

• Molecular Formula: C10H13ClN2
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 6-chloro-N-(cyclopropylmethyl)-2-methylpyridin-3-amine
• InChI: InChI=1S/C10H13ClN2/c1-7-9(4-5-10(11)13-7)12-6-8-2-3-8/h4-5,8,12H,2-3,6H2,1H3
• InChI Key: FNUVCHFQJAYRPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)Cl)NCC2CC2

Description

6-chloro-N-(cyclopropylmethyl)-2-methylpyridin-3-amine is a useful research compound. Its molecular formula is C10H13ClN2 and its molecular weight is 196.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a dry flask, 6-chloro-2-methylpyridin-3-amine (200 mg, 1.40 mmol) and cyclopropanecarbaldehyde (116 μl, 1.54 mmol) were taken up in 1,2-dichloroethane (5.6 ml) under argon. The resulting clear solution was stirred at room temperature for 1 hour. Sodium triacetoxyborohydride (0.47 g, 2.10 mmol) and acetic acid (160 μl, 2.81 mmol) were sequentially added to the reaction mixture, which was stirred as such for 24 hours. The reaction mixture was quenched with aqueous sodium bicarbonate and extracted three times with dichloromethane. All organic fractions were combined, dried over anhydrous magnesium sulfate, filtered, and concentrated. The resulting crude product was purified by silica gel chromatography (0-50% ethyl acetate/hexanes) to afford the title compound.